![molecular formula C24H28N2O6 B6238434 (2S,3S)-2-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid CAS No. 370865-67-1](/img/no-structure.png)
(2S,3S)-2-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
Description
(2S,3S)-2-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid is a useful research compound. Its molecular formula is C24H28N2O6 and its molecular weight is 440.5. The purity is usually 95.
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Scientific Research Applications
Peptide Synthesis
Fmoc amino acids are widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS), due to their stability to acid and lability to base. The Fmoc group protects the amino acid during the synthesis process and is later removed to reveal the free amine for peptide bond formation .
Nanoscience Applications
Fmoc-amino acids have been shown to co-assemble with other elements like phthalocyanine into nanovesicles which act as catalysts. They are also included in nanocomposite structures for drug delivery and have been combined with other nanoparticles like graphene oxide for hybrid materials .
Hydrogel Formation
A number of Fmoc amino acids can form low molecular weight hydrogels, which are used as bio-organic scaffolds for diverse applications. The type of gel formed depends on the specific amino acid used .
Antibacterial Agents
Some Fmoc-amino acids have been used as effective anti-bacterial agents due to their unique properties .
Self-Assembly into Bio-organic Structures
The self-assembly properties of Fmoc protected single amino acids facilitate the formation of various structures with unique properties, serving as excellent scaffolds for diverse applications .
Chemical Modification and Enrichment
Fmoc-amino acids undergo chemical modifications that enhance their enrichment in certain applications, such as catalysis or material science .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S,3S)-2-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid involves the protection of the amine and carboxylic acid functional groups, followed by the coupling of the protected amino acid with the protected fluorenylmethoxycarbonyl (Fmoc) amino acid. The tert-butoxycarbonyl (Boc) and Fmoc groups are then removed to yield the final product.", "Starting Materials": [ "L-alanine", "9H-fluorene-9-methanol", "tert-butyl chloroformate", "diisopropylethylamine", "N,N-dimethylformamide", "N-hydroxysuccinimide", "dicyclohexylcarbodiimide", "acetic acid", "triisopropylsilane", "trifluoroacetic acid" ], "Reaction": [ "Protection of L-alanine amine group with Boc using tert-butyl chloroformate and diisopropylethylamine in N,N-dimethylformamide", "Protection of L-alanine carboxylic acid group with acetic anhydride and triisopropylsilane in N,N-dimethylformamide", "Coupling of Boc-L-alanine with Fmoc-9H-fluorene-9-methanol using N-hydroxysuccinimide and dicyclohexylcarbodiimide in N,N-dimethylformamide", "Removal of Boc group with trifluoroacetic acid in dichloromethane", "Removal of Fmoc group with piperidine in N,N-dimethylformamide", "Acidification of the reaction mixture with acetic acid to yield (2S,3S)-2-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid" ] } | |
CAS RN |
370865-67-1 |
Product Name |
(2S,3S)-2-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
Molecular Formula |
C24H28N2O6 |
Molecular Weight |
440.5 |
Purity |
95 |
Origin of Product |
United States |
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